Cas no 52904-73-1 (2-Benzothiazolesulfenamide, N-cyclohexyl-4-methyl-)

2-Benzothiazolesulfenamide, N-cyclohexyl-4-methyl- structure
52904-73-1 structure
Product Name:2-Benzothiazolesulfenamide, N-cyclohexyl-4-methyl-
CAS No:52904-73-1
MF:C14H18N2S2
MW:278.436120510101
CID:358505
PubChem ID:18327038
Update Time:2025-04-19

2-Benzothiazolesulfenamide, N-cyclohexyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolesulfenamide, N-cyclohexyl-4-methyl-
    • N-[(4-methyl-1,3-benzothiazol-2-yl)sulfanyl]cyclohexanamine
    • 52904-73-1
    • SCHEMBL547028
    • DTXSID50592824
    • Inchi: 1S/C14H18N2S2/c1-10-6-5-9-12-13(10)15-14(17-12)18-16-11-7-3-2-4-8-11/h5-6,9,11,16H,2-4,7-8H2,1H3
    • InChI Key: YQPWWDGWYLWRDV-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C(C)=CC=CC=2S1)NC1CCCCC1

Computed Properties

  • Exact Mass: 278.09134
  • Monoisotopic Mass: 278.09114093g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 78.5Ų

Experimental Properties

  • PSA: 24.92
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